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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)hydrazine

CAS No.: 35158-78-2

Cat. No.: B1275113

Get Quote

Potassium Indole-3-butyrate (IBA-K), the potassium salt of Indole-3-butyric acid (IBA), is a

significant compound within the auxin family of plant hormones.[1][2] While its primary and

most well-documented application lies in horticulture and agriculture as a potent rooting agent,

its biological activity and structural similarity to the principal native auxin, Indole-3-acetic acid

(IAA), make it a subject of interest for broader scientific research.[2][3] This guide provides a

comprehensive overview of the chemical properties, biological activity, applications in research,

and critical safety data for CAS 60096-23-3.

Unlike its parent acid, IBA-K boasts enhanced solubility in water, a characteristic that

significantly improves its utility and bioavailability in experimental settings.[1][4][5] This key

difference, coupled with its greater stability compared to IBA, underpins its preference in

various research and commercial formulations.[1][5]

Physicochemical Properties and Identification
A clear understanding of the fundamental properties of IBA-K is essential for its proper

handling, storage, and application in research protocols.
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Property Value Source(s)

CAS Number 60096-23-3 [1][3][6]

Molecular Formula C₁₂H₁₂KNO₂ / C₁₂H₁₄KNO₂ [1][3][5]

Molecular Weight 241.33 g/mol / 243.35 g/mol [2][3][5]

Appearance
White to off-white, pale orange,

or pink powder/crystals
[1][3][5]

Solubility

Easily soluble in water; slightly

soluble in DMSO and

Methanol

[1][4][5]

Melting Point >270°C (with decomposition) [1][5][7]

Stability
Hygroscopic; stable under

light-shielding conditions
[1][4][5]

Storage

2-8°C, in a tightly closed

container, protected from

moisture and light

[1][8][9]

Note on Molecular Formula and Weight: Discrepancies exist across sources. C₁₂H₁₂KNO₂

(MW: 241.33) is commonly cited, while C₁₂H₁₄KNO₂ (MW: 243.35) also appears, likely

accounting for the protonation state.

Mechanism of Action and Biological Role
IBA-K's primary biological function is to act as an auxin, promoting cell division and

differentiation, particularly in the formation of adventitious roots.[1][4] It is absorbed by the plant

through leaves, seeds, or roots and concentrates at growing points.[1][4]

The prevailing understanding is that IBA itself is a precursor to the more potent, natively

occurring auxin, Indole-3-acetic acid (IAA).[2] However, some research suggests that IBA may

have its own signaling pathway, at least partially distinct from that of IAA, particularly in

stimulating lateral root development in certain species like rice.[10] This dual-action potential—

acting as a pro-hormone for IAA while possibly possessing intrinsic activity—is a key area of

ongoing research.
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The introduction of potassium ions with the use of IBA-K, as opposed to IBA, may also

contribute to its mechanism of action, especially in the context of mitigating abiotic stress in

plants.[10]
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Caption: Putative mechanism of IBA-K in promoting root formation.

Applications in Scientific Research
Beyond its horticultural use, IBA-K serves as a valuable tool in various research domains:

Plant Physiology and Developmental Biology: It is instrumental in studies investigating

hormonal interactions, root development, and plant responses to environmental stressors.[3]

Recent studies have explored its role in alleviating salt stress in crops like rapeseed and rice

by modulating physiological and biochemical pathways, including enhancing antioxidant

enzyme activity and improving photosynthetic efficiency.[10][11][12]

Plant Tissue Culture: IBA-K is a standard component in culture media for inducing root

formation from explants and promoting the successful propagation of plant cells.[1][3] Its

high solubility makes it ideal for sterile media preparation.

Biotechnology and Crop Improvement: Researchers utilize IBA-K to develop new plant

varieties and improve propagation efficiency, particularly for species that are difficult to root.

[3][13]

Materials Science: In a novel application, IBA-K has been studied as a precursor for

preparing nitrogen-rich carbons used for CO₂ adsorption, highlighting its potential beyond

plant science.[1][5]
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Safety Profile and Handling
A thorough assessment of safety and handling procedures is paramount for any laboratory

chemical.

GHS Hazard Classification
According to multiple sources, IBA-K is classified under the Globally Harmonized System

(GHS) with the following hazards:

H315: Causes skin irritation.[1][14][15]

H319: Causes serious eye irritation.[1][14][15]

H335: May cause respiratory irritation.[1][14][16]

The signal word associated with these hazards is "Warning".[1][14]

Toxicological Data
Limited toxicological data is available, with acute toxicity values reported as:

Acute Oral LD50 (Rat): >3160 mg/kg[1][7]

Acute Dermal LD50 (Rat): >5000 mg/kg[1][7]

While one source reports an LD50 Oral for a mouse at 100 mg/kg, the rat data is more widely

cited.[17] It is important to note that one safety data sheet (SDS) states that the toxicological

properties have not been thoroughly investigated.[9]

Personal Protective Equipment (PPE) and Handling
Protocols
A standardized protocol for handling IBA-K should be rigorously followed to minimize exposure

risk.
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Preparation & Engineering Controls

Personal Protective Equipment (PPE)

Safe Handling Practices

Storage

Use in a well-ventilated area
or chemical fume hood

Wear chemical-resistant gloves
(e.g., nitrile)

Avoid dust formation

Wash hands thoroughly
after handling

Wear safety glasses with side-shields
or chemical goggles

Wear a lab coat or
protective clothing

If ventilation is inadequate,
use an approved respirator

Store at 2-8°C in a cool,
dry place

Avoid contact with skin, eyes,
and clothing

Do not eat, drink, or smoke
in the work area

Keep container
tightly closed

Store away from strong
oxidizing agents

Click to download full resolution via product page

Caption: Standard workflow for safe handling and storage of IBA-K.

Step-by-Step Handling Protocol:

Risk Assessment: Before starting work, review the Safety Data Sheet (SDS) and perform a

risk assessment for the planned procedure.

Engineering Controls: Work in a well-ventilated laboratory or under a chemical fume hood to

minimize inhalation risk.[9][14]

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat.[14][17][18]
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Dispensing: Carefully weigh or measure the solid material, avoiding the generation of dust.

[8][17]

Handling: Avoid contact with skin and eyes.[8][18] If contact occurs, follow first-aid measures

immediately.

Post-Handling: After use, wash hands and any exposed skin thoroughly.[8][14]

Decontaminate the work surface.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and dark

place, typically between 2-8°C.[8][9] Protect from moisture as the material is hygroscopic.[5]

[8]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[8][14][18]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[14][18]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[14][18]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.

[8][18]

Conclusion
Potassium Indole-3-butyrate (CAS 60096-23-3) is a versatile and effective auxin analog with

significant utility in both applied agricultural sciences and fundamental biological research. Its

enhanced water solubility and stability offer practical advantages over its parent compound,

IBA. For researchers, a comprehensive understanding of its physicochemical properties,

biological mechanisms, and, most critically, its safety and handling requirements is essential for

its effective and responsible use in the laboratory. As research continues, particularly into its

potential independent signaling roles and its effects on plant stress tolerance, the applications

for this compound are likely to expand further.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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